Cas no 2138574-49-7 (methyl 2-(4-nitrobenzenesulfonamido)-4H,5H,6H,7H,8H-thieno[2,3-c]azepine-3-carboxylate)

• Product Name: methyl 2-(4-nitrobenzenesulfonamido)-4H,5H,6H,7H,8H-thieno[2,3-c]azepine-3-carboxylate
• CAS No: 2138574-49-7
• MF: C₁₆H₁₇N₃O₆S₂
• MW: 411.452681303024
• CID: 5895541
• PubChem ID: 165947281
• Update Time: 2025-10-28

methyl 2-(4-nitrobenzenesulfonamido)-4H,5H,6H,7H,8H-thieno[2,3-c]azepine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1167683
• 2138574-49-7
• methyl 2-(4-nitrobenzenesulfonamido)-4H,5H,6H,7H,8H-thieno[2,3-c]azepine-3-carboxylate

• Inchi： 1S/C16H17N3O6S2/c1-25-16(20)14-12-3-2-8-17-9-13(12)26-15(14)18-27(23,24)11-6-4-10(5-7-11)19(21)22/h4-7,17-18H,2-3,8-9H2,1H3
• InChI Key： OWLFWZDGMGAEGY-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OC)C2=C1CNCCC2)NS(C1C=CC(=CC=1)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 411.05587762g/mol
• Monoisotopic Mass: 411.05587762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 654
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 167Ų

Additional information on methyl 2-(4-nitrobenzenesulfonamido)-4H,5H,6H,7H,8H-thieno[2,3-c]azepine-3-carboxylate

Methyl 2-(4-Nitrobenzenesulfonamido)-4H,5H,6H,7H,8H-Thieno[2,3-c]azepine-3-Carboxylate (CAS No. 2138574-49-7): A Comprehensive Overview

Methyl 2-(4-nitrobenzenesulfonamido)-4H,5H,6H,7H,8H-thieno[2,3-c]azepine-3-carboxylate (CAS No. 2138574-49-7) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thienoazepines, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties.

The chemical structure of methyl 2-(4-nitrobenzenesulfonamido)-4H,5H,6H,7H,8H-thieno[2,3-c]azepine-3-carboxylate is characterized by a thienoazepine core fused with a nitrobenzenesulfonamide moiety. The presence of these functional groups imparts specific pharmacological properties to the molecule. The thienoazepine ring system is known for its ability to interact with various biological targets, while the nitrobenzenesulfonamide group contributes to the compound's overall stability and solubility.

Recent studies have explored the potential of thienoazepines in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 investigated the anti-inflammatory effects of several thienoazepine derivatives. The results indicated that compounds with a nitrobenzenesulfonamide substituent exhibited significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that methyl 2-(4-nitrobenzenesulfonamido)-4H,5H,6H,7H,8H-thieno[2,3-c]azepine-3-carboxylate may have potential as an anti-inflammatory agent.

In another study published in the Bioorganic & Medicinal Chemistry Letters, researchers evaluated the analgesic properties of thienoazepines. The study found that compounds with a similar structure to methyl 2-(4-nitrobenzenesulfonamido)-4H,5H,6H,7H,8H-thieno[2,3-c]azepine-3-carboxylate demonstrated potent analgesic effects in animal models of pain. These findings highlight the potential of this compound as a novel analgesic agent.

The synthesis of methyl 2-(4-nitrobenzenesulfonamido)-4H,5H,6H,7H,8H-thieno[2,3-c]azepine-3-carboxylate typically involves multi-step reactions starting from readily available starting materials. The key steps include the formation of the thienoazepine core through a cyclization reaction and the subsequent introduction of the nitrobenzenesulfonamide group via an amide coupling reaction. The synthetic route has been optimized to achieve high yields and purity levels suitable for further biological evaluation.

The pharmacokinetic properties of methyl 2-(4-nitrobenzenesulfonamido)-4H,5H,6H,7H,8H-thieno[2,3-c]azepine-3-carboxylate have also been studied to assess its suitability as a drug candidate. Preliminary data indicate that the compound exhibits favorable absorption and distribution profiles in vivo. Additionally, it has been shown to have low toxicity and good metabolic stability in preclinical studies.

In conclusion, methyl 2-(4-nitrobenzenesulfonamido)-4H,5H,6H,7H,8H-thieno[2,3-c]azepine-3-carboxylate (CAS No. 2138574-49-7) is a promising compound with potential applications in various therapeutic areas. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical applications.